N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide

• IUPAC Name: N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-3H-isoindol-4-yl]prop-2-enamide
• InChI: InChI=1S/C16H15N3O4/c1-2-13(20)17-11-5-3-4-9-10(11)8-19(16(9)23)12-6-7-14(21)18-15(12)22/h2-5,12H,1,6-8H2,(H,17,20)(H,18,21,22)
• InChI Key: NYYBDEHNQGFDEJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=CC=CC2=C1CN(C2=O)C3CCC(=O)NC3=O
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide, also known as N-PIP, is an organic compound with a wide range of applications in the scientific and medical fields. It is a synthetic molecule that has been used in a variety of research studies and laboratory experiments. N-PIP has been used as a tool for discovering new drugs, as well as for studying the effects of drugs on biological systems. It has also been used to study the biochemical and physiological effects of drugs on the body.

Scientific Research Applications

N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been used in many scientific research applications due to its unique properties. It has been used as a tool for discovering new drugs, as well as for studying the effects of drugs on biological systems. It has also been used to study the biochemical and physiological effects of drugs on the body. In addition, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been used to study the effects of drugs on cellular metabolism, cell signaling pathways, and gene expression.

Mechanism of Action

N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to interact with a variety of biological targets, including enzymes, receptors, and proteins. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which are involved in drug metabolism. In addition, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to interact with several G-protein coupled receptors, which are involved in cell signaling pathways. Finally, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to interact with several proteins, which are involved in gene expression and other cellular processes.
Biochemical and Physiological Effects
N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which are involved in drug metabolism. In addition, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to interact with several G-protein coupled receptors, which are involved in cell signaling pathways. Finally, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has been found to interact with several proteins, which are involved in gene expression and other cellular processes.

Advantages and Limitations for Lab Experiments

N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has several advantages and limitations when used in laboratory experiments. One of the major advantages of using N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide is its high solubility in a variety of solvents, which allows for easy manipulation and storage. In addition, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide is relatively expensive and can be difficult to synthesize, which can limit its use in some laboratory experiments.

Future Directions

N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide has a wide range of potential applications in the scientific and medical fields. In the future, it could be used to develop new drugs and study the effects of drugs on biological systems. In addition, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide could be used to study the biochemical and physiological effects of drugs on the body. Finally, N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide could be used to study the effects of drugs on cellular metabolism, cell signaling pathways, and gene expression.

Synthesis Methods

The synthesis of N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide is a multi-step process which involves the use of several chemicals. The first step involves the reaction of 2,6-dioxopiperidin-3-yl chloride with 1-oxo-2,3-dihydro-1H-isoindol-4-yl prop-2-enamide in the presence of a base such as sodium hydroxide. This reaction produces the desired N-[2-(2,6-dioxopiperidin-3-yl)-1-oxo-2,3-dihydro-1H-isoindol-4-yl]prop-2-enamide product. The product is then purified by column chromatography and recrystallized from a suitable solvent.